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Compound of Interest

Compound Name: Tetraphenylarsonium chloride

Cat. No.: B1201796

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of
tetraphenylarsonium chloride hydrate, a compound of significant interest in various chemical
and pharmaceutical applications. This document summarizes its crystallographic data, details
the experimental protocols for its synthesis and structural determination, and presents a visual
representation of its synthetic pathway.

Physicochemical Properties and Data

Tetraphenylarsonium chloride hydrate is a white, crystalline solid. The presence of the bulky,
lipophilic tetraphenylarsonium cation renders its salts soluble in many organic solvents, a key
property for its use as a phase-transfer catalyst. Conversely, its ability to form insoluble
precipitates with large anions in agueous solutions is fundamental to its application in analytical
chemistry for gravimetric analysis.

Crystal Structure Analysis

The definitive determination of the crystal structure of tetraphenylarsonium chloride hydrate
was accomplished through single-crystal X-ray diffraction. The crystallographic data reveals the
precise spatial arrangement of the tetraphenylarsonium cation, the chloride anion, and the
water molecule within the crystal lattice.
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Table 1: Crystallographic Data for Tetraphenylarsonium Chloride Hydrate

Parameter Value
Chemical Formula C24H22AsCIO
Formula Weight 436.82 g/mol
Crystal System Monoclinic
Space Group P2i/c

a 10.33 A

b 12.65 A

c 16.20 A

B 107.8°
Volume 2011 As

VA 4

Table 2: Selected Interatomic Distances and Angles

Bond/Interaction Distance (A) Angle Degrees (°)
As-C(1) 1.91 C(1)-As-C(7) 108.3
As-C(7) 1.92 C(1)-As-C(13) 111.5
As-C(13) 1.90 C(1)-As-C(19) 108.7
As-C(19) 1.92 C(7)-As-C(13) 109.1
O-H...Cl 3.23 C(7)-As-C(19) 107.9
C(13)-As-C(19) 111.3

The crystal structure is characterized by a network of hydrogen bonds involving the water
molecule and the chloride anion, which play a crucial role in stabilizing the crystal lattice.
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Experimental Protocols

Synthesis and Crystallization of Tetraphenylarsonium
Chloride Hydrate

The synthesis of tetraphenylarsonium chloride is a multi-step process that begins with
triphenylarsine. The overall reaction scheme involves the oxidation of triphenylarsine, followed
by a Grignard reaction to introduce the fourth phenyl group, and finally, neutralization to yield
the desired product.

Step 1: Synthesis of Triphenylarsine Oxide In a well-ventilated fume hood, triphenylarsine is
dissolved in a suitable solvent such as benzene. Bromine is then gradually added to the
solution. This exothermic reaction is monitored by the disappearance of the bromine color. The
resulting triphenylarsine dibromide is subsequently hydrolyzed by the addition of water to yield
triphenylarsine oxide.

Step 2: Synthesis of Tetraphenylarsonium Chloride Hydrochloride A Grignard reagent,
phenylmagnesium bromide, is prepared by reacting bromobenzene with magnesium turnings in
anhydrous ether. In a separate flask, the purified triphenylarsine oxide is dissolved in hot
benzene. The Grignard reagent is then added to the triphenylarsine oxide solution. After the
reaction is complete, the mixture is treated with hydrochloric acid to precipitate
tetraphenylarsonium chloride hydrochloride.

Step 3: Neutralization to Tetraphenylarsonium Chloride The tetraphenylarsonium chloride
hydrochloride is dissolved in water and neutralized with a base, such as sodium hydroxide, to
yield tetraphenylarsonium chloride.

Crystallization for X-ray Diffraction Single crystals of tetraphenylarsonium chloride hydrate
suitable for X-ray diffraction are typically obtained by slow evaporation of a saturated aqueous
solution of the purified compound at room temperature.

X-ray Diffraction Analysis

A single crystal of tetraphenylarsonium chloride hydrate with suitable dimensions is mounted
on a goniometer head. X-ray diffraction data is collected at room temperature using a
diffractometer equipped with a suitable X-ray source (e.g., Mo-Ka radiation). The collected data
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is then processed, and the structure is solved and refined using standard crystallographic

software packages.

Visualization of the Synthetic Pathway

The following diagram illustrates the key steps in the synthesis of tetraphenylarsonium

chloride.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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